Cas no 1804852-51-4 (Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate
• CAS No: 1804852-51-4
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 4953046
• Update Time: 2025-06-08

Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate

• Inchi： 1S/C10H6F3NO2/c1-16-10(15)5-2-6(4-14)8(11)7(3-5)9(12)13/h2-3,9H,1H3
• InChI Key： YRHXHORTKWDTNR-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate

Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate (CAS No. 1804852-51-4): An Overview

Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate (CAS No. 1804852-51-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl, and fluorobenzene moieties, holds potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate is defined by its molecular formula C₁₀H₆CF₃NO₂. The presence of multiple functional groups, such as the cyano group and fluorine atoms, imparts distinct chemical and biological properties to this compound. These properties make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique electronic and steric effects. The difluoromethyl group in Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate is particularly noteworthy for its ability to modulate the physicochemical properties of the molecule. This group can enhance lipophilicity, metabolic stability, and binding affinity, which are crucial parameters in drug design.

The cyano group in Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate is another key feature that contributes to its reactivity and potential biological activity. Cyano groups are known for their ability to participate in various chemical reactions, such as nucleophilic additions and metal-catalyzed cross-coupling reactions. These reactions can be leveraged to synthesize a wide range of derivatives with diverse biological activities.

Recent research has explored the potential of Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate as a lead compound for the development of new drugs. For instance, studies have shown that this compound exhibits promising antitumor activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of specific enzymes or signaling pathways that are critical for cancer cell proliferation and survival.

In addition to its antitumor properties, Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate has also been investigated for its potential as an antimicrobial agent. Fluorinated compounds are known for their ability to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism. Preliminary studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate involves a series of well-established organic reactions. One common approach involves the reaction of a suitable aryl halide with a cyano-containing reagent followed by functionalization with difluoromethyl and fluorine groups. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

To further enhance the therapeutic potential of Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate, researchers are exploring various modifications to its structure. These modifications aim to improve pharmacokinetic properties, such as solubility, bioavailability, and tissue distribution. For example, the introduction of additional functional groups or the formation of prodrugs can significantly enhance the drug's performance in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate-based drugs in human subjects. Early results from these trials have been promising, with several compounds showing favorable pharmacological profiles and minimal side effects. However, further research is needed to fully understand the long-term safety and therapeutic benefits of these compounds.

In conclusion, Methyl 3-cyano-5-difluoromethyl-4-fluorobenzoate (CAS No. 1804852-51-4) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.